Cas no 1335049-19-8 (2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one)

• Product Name: 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one
• CAS No: 1335049-19-8
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 4774044
• Update Time: 2025-10-07

2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one
• 2-amino-5-bromo-4-cyclopropyl-1H-pyrimidin-6-one
• 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one

• Inchi： 1S/C7H8BrN3O/c8-4-5(3-1-2-3)10-7(9)11-6(4)12/h3H,1-2H2,(H3,9,10,11,12)
• InChI Key： FHGGIWGPNRWTEP-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N)=NC=1C1CC1)=O

Computed Properties

• Exact Mass: 228.98507 g/mol
• Monoisotopic Mass: 228.98507 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5
• Molecular Weight: 230.06

Additional information on 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one

Recent Advances in the Study of 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one (CAS: 1335049-19-8)

The compound 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one (CAS: 1335049-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrimidine derivative is recognized for its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antiviral drugs. Recent studies have explored its structural properties, synthetic pathways, and biological activities, shedding light on its promising applications in drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. BTK is a critical target in the treatment of B-cell malignancies and autoimmune diseases. Researchers have demonstrated that 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one serves as a versatile building block for the development of potent and selective BTK inhibitors. Its unique structural features, including the cyclopropyl and bromo substituents, contribute to enhanced binding affinity and metabolic stability, as evidenced by recent preclinical studies.

In addition to its applications in oncology, this compound has also been investigated for its antiviral properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a precursor for the synthesis of broad-spectrum antiviral agents. The study reported that derivatives of 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one exhibited inhibitory activity against RNA viruses, including SARS-CoV-2 and influenza A. These findings underscore the compound's versatility and its potential to address unmet medical needs in infectious diseases.

The synthetic accessibility of 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one has also been a focus of recent research. A team of chemists recently developed a scalable and efficient synthetic route for this compound, utilizing a one-pot cyclization strategy. This method not only improves yield but also reduces the environmental impact of the synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. The optimized synthetic protocol has been detailed in a recent issue of Organic Process Research & Development, providing valuable insights for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one. Issues such as off-target effects and pharmacokinetic variability need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's unique chemical scaffold and demonstrated biological activities make it a compelling candidate for future drug development efforts. Ongoing research is expected to uncover new therapeutic applications and optimize its pharmacological profile.

In conclusion, 2-Amino-5-bromo-6-cyclopropylpyrimidin-4(3H)-one (CAS: 1335049-19-8) represents a promising scaffold in medicinal chemistry, with applications spanning oncology, virology, and beyond. Recent studies have elucidated its synthetic pathways, biological activities, and potential therapeutic uses, paving the way for future innovations. As research continues to advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.